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Compound of Interest

Compound Name: Cefprozil

Cat. No.: B7908023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial spectrum of

Cefprozil against a range of anaerobic bacteria. Cefprozil, a second-generation

cephalosporin, has demonstrated efficacy against various pathogens, and this document

delves into its specific activity against anaerobic organisms, which are crucial considerations in

mixed infections and various clinical settings. This guide includes quantitative susceptibility

data, detailed experimental protocols for determining antibacterial activity, and visual

representations of the underlying molecular mechanisms.

In Vitro Antibacterial Activity of Cefprozil
Cefprozil has demonstrated in vitro activity against several clinically relevant anaerobic

bacteria. The minimum inhibitory concentration (MIC) is a key measure of a drug's potency

against a specific organism. The following tables summarize the available data on the in vitro

susceptibility of various anaerobic species to Cefprozil, presented as MIC50 (the concentration

at which 50% of isolates are inhibited) and MIC90 (the concentration at which 90% of isolates

are inhibited).

Table 1: In Vitro Susceptibility of Gram-Negative Anaerobic Bacteria to Cefprozil
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Bacterial
Species

Number of
Isolates

MIC50 (µg/mL) MIC90 (µg/mL) Reference

Prevotella

melaninogenica
Not Specified See Note 1 ≤ 8 [1]

Fusobacterium

spp.
Not Specified See Note 1 ≤ 8 [1]

Bacteroides

fragilis group
Not Specified >32 >32 [1]

Note 1: Specific MIC50 values for these organisms were not available in the reviewed

literature, but the FDA label indicates that ≥90% of strains have an MIC of ≤ 8 µg/mL.[1]

Table 2: In Vitro Susceptibility of Gram-Positive Anaerobic Bacteria to Cefprozil

Bacterial
Species

Number of
Isolates

MIC50 (µg/mL) MIC90 (µg/mL) Reference

Clostridium

difficile
Not Specified See Note 2 ≤ 8 [1]

Clostridium

perfringens
Not Specified See Note 2 ≤ 8

Peptostreptococc

us spp.
Not Specified See Note 2 ≤ 8

Propionibacteriu

m acnes
Not Specified See Note 2 ≤ 8

Note 2: Specific MIC50 values for these organisms were not available in the reviewed

literature, but the FDA label indicates that ≥90% of strains have an MIC of ≤ 8 µg/mL.
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The determination of in vitro antibacterial activity against anaerobic bacteria requires

specialized methodologies to ensure the viability of the organisms and the accuracy of the

results. The Clinical and Laboratory Standards Institute (CLSI) provides standardized reference

methods in its M11 document. The two primary methods are the agar dilution method and the

broth microdilution method.

Agar Dilution Method (Wadsworth Method)
The agar dilution method is considered the "gold standard" for anaerobic susceptibility testing.

It is particularly useful for research and surveillance studies.

Workflow for CLSI Agar Dilution Method
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Preparation

Inoculation

Incubation

Reading and Interpretation

Prepare Brucella agar supplemented with hemin, vitamin K1, and laked sheep blood

Prepare serial twofold dilutions of Cefprozil

Incorporate antibiotic dilutions into molten agar and pour plates

Inoculate agar plates with bacterial suspension using a Steers replicator

Prepare standardized inoculum of anaerobic bacteria (0.5 McFarland)

Inoculate a growth control plate (no antibiotic)

Incubate plates in an anaerobic environment (e.g., anaerobic chamber) at 37°C for 48 hours

Determine the MIC: the lowest concentration of Cefprozil that inhibits visible growth

Interpret results based on CLSI breakpoints (if available)
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Preparation

Inoculation

Incubation

Reading and Interpretation

Prepare supplemented Brucella broth or other suitable anaerobic broth

Prepare microtiter plates with serial twofold dilutions of Cefprozil in broth

Inoculate wells of the microtiter plate with the bacterial suspension

Prepare standardized inoculum of anaerobic bacteria

Include a growth control well (no antibiotic)

Incubate microtiter plates in an anaerobic environment at 37°C for 48 hours

Determine the MIC: the lowest concentration of Cefprozil that prevents visible turbidity

Interpret results based on CLSI breakpoints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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